Cas no 215190-23-1 (Fmoc-d-styrylalanine)

• Product Name: Fmoc-d-styrylalanine
• CAS No: 215190-23-1
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• MDL: MFCD01311775
• CID: 254622
• PubChem ID: 5702631
• Update Time: 2025-05-25

Fmoc-d-styrylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• 4-Pentenoic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-, (2R)-
• Fmoc-3-styryl-D-alanine
• Fmoc-D-Styrylalanine
• NULL
• (R)-N-FMOC-Styrylalanine
• A-styryl-D-Ala-OH
• Fmoc-
• J-014127
• AC-9974
• SCHEMBL2308300
• (s)-2-(fmoc-amino)-5-phenyl-4-pentenoic acid
• AKOS015948689
• (2R)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-4-pentenoic acid
• 215190-23-1
• PS-12155
• SCHEMBL2308312
• (E)-Fmoc-D-Styrylalanine
• CS-0179066
• (E,2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylpent-4-enoic acid
• E70567
• Fmoc-beta-styryl-D-Ala-OH
• 1211448-58-6
• Fmoc- beta -styryl-D-Ala-OH
• MFCD01311775
• A815444
• DTXSID10420654
• Fmoc-d-styrylalanine

• MDL： MFCD01311775
• Inchi： 1S/C26H23NO4/c28-25(29)24(16-8-11-18-9-2-1-3-10-18)27-26(30)31-17-23-21-14-6-4-12-19(21)20-13-5-7-15-22(20)23/h1-15,23-24H,16-17H2,(H,27,30)(H,28,29)/b11-8+/t24-/m1/s1
• InChI Key： ZFMHHKMOLFNMMV-NOENIZQJSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C/C=C/C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16300
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 5.9
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2217 (rough estimate)
• Melting Point: 139.5 °C
• Boiling Point: 532.63°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 75.63000
• LogP: 5.47270
• Solubility: Not available

Fmoc-d-styrylalanine Security Information

• Safety Instruction： S24/25; S22
• Safety Term：S24/25

Additional information on Fmoc-d-styrylalanine

Comprehensive Guide to Fmoc-d-styrylalanine (CAS No. 215190-23-1): Properties, Applications, and Innovations

Fmoc-d-styrylalanine (CAS No. 215190-23-1) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are essential building blocks in solid-phase peptide synthesis (SPPS). The styryl group in its structure introduces unique photophysical properties, making it valuable for applications in fluorescence labeling and bioconjugation. Researchers and industries are increasingly exploring its potential in drug discovery, peptide-based therapeutics, and materials science.

The growing interest in Fmoc-d-styrylalanine is driven by its versatility and compatibility with modern peptide synthesis techniques. Unlike conventional amino acids, its D-configuration enhances metabolic stability, a critical factor in developing peptide drugs with prolonged activity. Recent studies highlight its role in designing fluorescent probes for real-time imaging, addressing key challenges in cellular biology and diagnostics. Additionally, its styrene moiety allows for post-synthetic modifications, enabling the creation of hybrid biomaterials with tailored functionalities.

One of the most searched questions about Fmoc-d-styrylalanine is: "How does Fmoc-d-styrylalanine improve peptide stability?" The answer lies in its structural design. The Fmoc group protects the amino acid during synthesis, while the D-stereochemistry reduces enzymatic degradation, a common issue with natural L-amino acids. This combination makes it ideal for producing bioactive peptides resistant to proteolysis. Furthermore, its styryl side chain can participate in cross-coupling reactions, expanding its utility in creating peptide-polymer conjugates for advanced drug delivery systems.

In the context of green chemistry, Fmoc-d-styrylalanine aligns with the demand for sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, leveraging microwave-assisted synthesis and flow chemistry techniques. These innovations not only enhance yield but also reduce the environmental footprint, a priority for pharmaceutical manufacturers. The compound’s compatibility with automated peptide synthesizers further streamlines large-scale production, meeting the needs of high-throughput screening in drug development.

Another trending topic is the integration of Fmoc-d-styrylalanine in nanotechnology. Its ability to form self-assembling nanostructures has opened new avenues in biomaterials engineering. For instance, peptides incorporating this derivative exhibit stimuli-responsive behavior, useful in designing smart hydrogels or targeted drug carriers. Such applications are frequently explored in forums and publications, reflecting its cross-disciplinary relevance. Users also search for "safety data of Fmoc-d-styrylalanine", underscoring the importance of transparent handling guidelines for laboratory use.

The future of Fmoc-d-styrylalanine research is poised to address emerging challenges in precision medicine. Its role in developing peptide vaccines and therapeutic antibodies is gaining traction, particularly in oncology and immunology. As AI-driven drug design accelerates, this compound’s modularity offers a platform for computational peptide optimization. Collaborative efforts between academia and industry continue to unlock its potential, ensuring its prominence in next-generation biopharmaceuticals.